Cas no 16790-41-3 (1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-)

• Product Name: 1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-
• CAS No: 16790-41-3
• MF: C₈H₆O₅
• MW: 182.130242824554
• CID: 192442
• PubChem ID: 167570
• Update Time: 2025-04-19

1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-
• 3,4,5-trihydroxyphthalaldehyde
• fomecin B
• 3,4,5-trihydroxybenzene-1,2-dicarbaldehyde
• 3,4,5-Trihydroxy-1,2-benzenedicarbaldehyde
• 16790-41-3
• BSOXVRQPIPFIDU-UHFFFAOYSA-N
• NS00011762
• DTXSID70168429
• 1,2-Benzenedicarboxaldehyde, 3,4,5-trihydroxy-6-methyl-
• Phthalaldehyde, 3,4,5-trihydroxy-6-methyl-
• 3,4,5-Trihydroxy-6-methyl-1,2-benzenedicarboxaldehyde
• SCHEMBL1527084
• 1,2-Benzenedicarboxaldehyde, 3,4,5-trihydroxy-

• Inchi： 1S/C8H6O5/c9-2-4-1-6(11)8(13)7(12)5(4)3-10/h1-3,11-13H
• InChI Key： BSOXVRQPIPFIDU-UHFFFAOYSA-N
• SMILES： OC1=C(C(=CC(C=O)=C1C=O)O)O

Computed Properties

• Exact Mass: 182.02148
• Monoisotopic Mass: 182.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.685
• Boiling Point: 351.8°Cat760mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.781
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives